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Compound of Interest

Compound Name: Confoline

CAS No.: 76971-33-0

Cat. No.: B14171207

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Convolvulus subhirsutus, a perennial plant native to Central Asia, is a known source of various

tropane alkaloids. Among these, Confoline, structurally identified as (+)-N-formylconvolvine, is

a notable compound. This document provides a detailed protocol for the extraction and

isolation of Confoline from the roots of Convolvulus subhirsutus, based on available scientific

literature. The methodologies outlined herein are intended to guide researchers in the efficient

recovery and purification of this alkaloid for further pharmacological and drug development

studies. The roots of the plant are the preferred source due to their higher total alkaloid content.

Quantitative Data Summary
The following table summarizes the key quantitative data related to the alkaloid content in

Convolvulus subhirsutus.
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Parameter Value Plant Part Reference

Total Alkaloid Content 0.6 - 1.6% Roots [1]

Total Alkaloid Content 0.6 - 0.75% Aerial Part [1]

Convolvine Content
~40-50% of total

alkaloids
Roots & Aerial Part [1]

Confoline (as (+)-N-

formylconvolvine)

Present in the

nonphenolic fraction
Roots [2]

Optimal Extraction

Solvent
80% Ethanol Roots & Aerial Part [3]

Experimental Protocols
This section details the recommended procedures for the extraction, fractionation, and

purification of Confoline from Convolvulus subhirsutus roots.

Plant Material Preparation
Collection and Identification: Collect the roots of Convolvulus subhirsutus during the period

of vigorous growth. Ensure proper botanical identification of the plant material.

Drying and Pulverization: Thoroughly wash the collected roots to remove any soil and debris.

Air-dry the roots in a well-ventilated area or use a mechanical dryer at a temperature not

exceeding 40-50°C to prevent degradation of thermolabile compounds. Once completely

dried, pulverize the roots into a fine powder using a mechanical grinder.

Extraction of Total Alkaloids
While several methods like infusion, Soxhlet, and ultrasonic extraction can be used,

microwave-assisted extraction is suggested for optimal efficiency[3].

Maceration (Standard Method):

Weigh the powdered root material.
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Macerate the powder in 80% ethanol at a 1:10 (w/v) ratio for 72 hours at room

temperature with occasional stirring.

Filter the extract through cheesecloth and then Whatman No. 1 filter paper.

Repeat the extraction process two more times with fresh solvent to ensure exhaustive

extraction.

Combine the filtrates and concentrate them under reduced pressure using a rotary

evaporator at a temperature below 50°C to obtain a crude ethanolic extract.

Microwave-Assisted Extraction (Optimal Method):

Place the powdered root material in a suitable vessel with 80% ethanol.

Perform extraction in a microwave extractor. Note: Optimal time, temperature, and power

settings should be determined empirically, as they are not detailed in the available

literature.

After extraction, filter the mixture and concentrate the filtrate as described in the

maceration method.

Acid-Base Partitioning for Alkaloid Fractionation
This step separates the total alkaloids from other plant constituents and further fractionates

them into phenolic and nonphenolic bases. Confoline is found in the nonphenolic fraction[2].

Acidification: Dissolve the crude ethanolic extract in a 5% aqueous hydrochloric acid

solution.

Removal of Neutral and Acidic Compounds: Extract the acidic solution with a nonpolar

solvent such as diethyl ether or chloroform to remove fats, waxes, and other non-alkaloidal

compounds. Discard the organic layer.

Basification: Make the aqueous layer alkaline by adding a base, such as ammonium

hydroxide or sodium carbonate, until a pH of 9-10 is reached. This will precipitate the free

alkaloids.
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Extraction of Free Alkaloids: Extract the basified aqueous solution multiple times with

chloroform or a chloroform-methanol mixture (e.g., 3:1 v/v).

Concentration: Combine the organic extracts and dry them over anhydrous sodium sulfate.

Filter and evaporate the solvent under reduced pressure to yield the total crude alkaloid

mixture.

Separation of Nonphenolic Alkaloids
Phenolic/Nonphenolic Separation: Dissolve the total crude alkaloid mixture in chloroform.

Extract this solution with an aqueous solution of a weak base, such as sodium bicarbonate

or a dilute sodium hydroxide solution. The phenolic alkaloids will dissolve in the aqueous

phase, while the nonphenolic alkaloids, including Confoline, will remain in the chloroform

layer.

Separate the chloroform layer containing the nonphenolic alkaloids and wash it with distilled

water to remove any residual base.

Dry the chloroform solution over anhydrous sodium sulfate and evaporate the solvent to

obtain the crude nonphenolic alkaloid fraction.

Chromatographic Purification of Confoline
The crude nonphenolic alkaloid fraction is a mixture of several compounds and requires

chromatographic separation for the isolation of pure Confoline.

Column Chromatography:

Stationary Phase: Pack a glass column with silica gel (60-120 mesh) or alumina, using a

suitable solvent as a slurry.

Sample Loading: Dissolve the crude nonphenolic alkaloid fraction in a minimal amount of

the initial mobile phase solvent and load it onto the column.

Elution: Elute the column with a gradient of solvents, starting with a nonpolar solvent and

gradually increasing the polarity. A common solvent system for alkaloid separation is a
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gradient of chloroform and methanol. For example, start with 100% chloroform and

gradually increase the percentage of methanol.

Fraction Collection: Collect the eluate in fractions and monitor the separation using Thin

Layer Chromatography (TLC).

TLC Analysis: Spot the collected fractions on a TLC plate (silica gel G) and develop it in a

suitable solvent system (e.g., chloroform:methanol, 9:1 v/v). Visualize the spots under UV

light and/or by using Dragendorff's reagent, which is specific for alkaloids.

Pooling and Concentration: Combine the fractions that show a pure spot corresponding to

Confoline and evaporate the solvent to yield the isolated compound.

Preparative High-Performance Liquid Chromatography (Prep-HPLC):

For higher purity, the fractions containing Confoline from column chromatography can be

further purified using preparative HPLC.

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of acetonitrile and water, often with an additive like formic acid or

trifluoroacetic acid, is typically employed.

Detection: UV detection at a wavelength determined by the UV absorbance maximum of

Confoline.

The purified Confoline fraction is collected and the solvent is removed by lyophilization or

evaporation.

Structure Elucidation and Quantification
The identity and purity of the isolated Confoline should be confirmed using modern analytical

techniques.

Spectroscopic Analysis:

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Nuclear Magnetic Resonance (NMR): 1H and 13C NMR spectroscopy to confirm the

structure of (+)-N-formylconvolvine.

Quantitative Analysis:

High-Performance Liquid Chromatography (HPLC): Develop a validated HPLC method for

the quantification of Confoline in the plant material and at various stages of the extraction

process.

Visualizations
Experimental Workflow for Confoline Extraction
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1. Plant Material Preparation
(Roots of Convolvulus subhirsutus)

2. Extraction of Total Alkaloids
(80% Ethanol, Microwave-Assisted)

Crude Ethanolic Extract

3. Acid-Base Partitioning

Total Crude Alkaloid Mixture

4. Separation of Nonphenolic Alkaloids
(Liquid-Liquid Extraction)

Crude Nonphenolic Alkaloid Fraction

5. Chromatographic Purification
(Column Chromatography / Prep-HPLC)

Pure Confoline

6. Analysis
(MS, NMR, HPLC)
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Other Nonphenolic Alkaloids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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